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Compound of Interest

Compound Name:
2,6-Dimethoxypyridine-3-

carboxylic acid

Cat. No.: B100058 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for 2,6-
Dimethoxypyridine-3-carboxylic acid (CAS RN: 16727-43-8). Due to the limited availability of

a complete Safety Data Sheet (SDS) for this specific compound, this document incorporates

data from publicly available sources and information on structurally related pyridine derivatives

to provide a thorough understanding of its potential hazards and recommended safety

procedures.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 2,6-Dimethoxypyridine-3-
carboxylic acid is presented below. This information is crucial for the safe handling, storage,

and use of this compound in a laboratory setting.
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Property Value

Molecular Formula C₈H₉NO₄

Molecular Weight 183.16 g/mol

Appearance White solid

Melting Point 140-144 °C[1]

Boiling Point 293.067 °C at 760 mmHg[1]

Density 1.279 g/cm³[1]

Flash Point 131.043 °C[1]

Vapor Pressure 0.000805 mmHg at 25°C[1]

pKa 3.63±0.10 (Predicted)[1]

LogP 0.79700[1]

Storage Temperature Inert atmosphere, Room Temperature[1]

Hazard Identification and Safety Precautions
While a complete hazard profile is not available, existing data suggests that 2,6-
Dimethoxypyridine-3-carboxylic acid should be handled with care. The available safety

information indicates the following:

Pictogram: Irritant (Xi)[1]

Hazard Codes: Xi[1]

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).

Safety Statements: S26 (In case of contact with eyes, rinse immediately with plenty of water

and seek medical advice), S37/39 (Wear suitable gloves and eye/face protection).[1]

General safety precautions for handling pyridine derivatives should be strictly followed. These

compounds can be flammable, toxic, and irritant.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b100058?utm_src=pdf-body
https://www.benchchem.com/product/b100058?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/pdf/Safe_Disposal_of_Pyridine_2_6_d2_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following PPE is mandatory when

handling 2,6-Dimethoxypyridine-3-carboxylic acid:

PPE Item Specification Purpose

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes.

Gloves
Chemical-resistant gloves

(e.g., Butyl rubber, Viton®).

To prevent skin contact and

absorption.[2]

Lab Coat Standard laboratory coat.
To protect clothing and skin

from contamination.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood.

To avoid inhalation of dust and

vapors.[2]

First-Aid Measures
In the event of exposure, immediate action is critical. The following first-aid procedures should

be followed:
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Handling and Storage
Proper handling and storage are essential to maintain the integrity of the compound and

ensure a safe laboratory environment.

Handling:

Avoid all personal contact, including inhalation.

Wear protective clothing and appropriate PPE.

Use in a well-ventilated area, preferably in a chemical fume hood.

Avoid generating dust.

Empty containers may contain residual dust and should be handled with care.
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Do not cut, drill, grind, or weld on or near this container.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep containers securely sealed.

Store in original containers.

Store away from incompatible materials such as strong oxidizing agents and acids.

Accidental Release and Waste Disposal
Spill Cleanup:

For small spills, absorb the material with an inert, non-combustible absorbent (e.g.,

vermiculite, sand).[2]

For large spills, evacuate the area and contact the Environmental Health and Safety (EHS)

department immediately.[2]

Place the absorbed material in a sealed container for disposal.

Waste Disposal:

All waste containing 2,6-Dimethoxypyridine-3-carboxylic acid must be treated as

hazardous waste.[2]

Dispose of waste in a designated, properly sealed, and clearly labeled hazardous waste

container.[2]

Disposal of waste pyridine and its derivatives may involve incineration at high temperatures.

[3]

Always comply with local, state, and federal regulations for hazardous waste disposal.[2]

Toxicological and Ecological Information
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Specific toxicological and ecological data for 2,6-Dimethoxypyridine-3-carboxylic acid is not

readily available. However, pyridine and its derivatives are known to have potential health risks.

Pyridine itself is a skin and respiratory irritant and a potential carcinogen. Data from

experimental studies on other pyridine derivatives suggest they may have adverse effects.

Therefore, it is prudent to handle 2,6-Dimethoxypyridine-3-carboxylic acid as a potentially

hazardous substance with unknown long-term health effects.

Experimental Protocols Workflow
The following diagram illustrates a general workflow for the safe handling of 2,6-
Dimethoxypyridine-3-carboxylic acid in a research setting.
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Caption: Workflow for Safe Handling of 2,6-Dimethoxypyridine-3-carboxylic Acid.
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Disclaimer: This guide is intended for informational purposes only and should not be

considered a substitute for a formal safety data sheet or professional safety advice. Always

consult with your institution's Environmental Health and Safety department for specific

guidance on handling and disposing of this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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